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Cat. No.: B606281

For Researchers, Scientists, and Drug Development Professionals

Abstract

BMS-986034 is a potent and selective agonist of the G protein-coupled receptor 119
(GPR119), a promising therapeutic target for the treatment of type 2 diabetes and related
metabolic disorders. Activation of GPR119 stimulates glucose-dependent insulin secretion from
pancreatic 3-cells and the release of incretin hormones, such as glucagon-like peptide-1 (GLP-
1), from intestinal L-cells. This dual mechanism of action makes GPR119 agonists like BMS-
986034 attractive candidates for novel anti-diabetic therapies. This technical guide provides a
comprehensive overview of the chemical structure, properties, and pharmacological activity of
BMS-986034, along with detailed experimental protocols for its characterization.

Chemical Structure and Properties

BMS-986034 is a complex heterocyclic molecule. Its chemical structure and properties are
summarized below.

Chemical Structure:

(R)-5-Chloro-4-(1-(5-chloropyrimidin-2-yl)piperidin-4-yloxy)-1-(5-(3-hydroxy-2-oxopyrrolidin-1-
yI)-6-methylpyridin-2-yl)pyridin-2(1H)-one

Table 1: Chemical and Physical Properties of BMS-986034
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Property Value

Molecular Formula C24H24Cl2NeOa4
Molecular Weight 531.39 g/mol

CAS Number 1492631-88-5
Appearance White to beige powder
Solubility Soluble in DMSO

CIC(C(OC1CCN(C2=NC=C(Cl)C=N2)CC1)=C3)
SMILES =CN(C4=NC(C)=C(N5C(--INVALID-LINK--
CC5)=0)C=C4)C3=0

(R)-5-Chloro-4-(1-(5-chloropyrimidin-2-
l)piperidin-4-yloxy)-1-(5-(3-hydroxy-2-

IUPAC Name yhpip yloxy)-1-(5-(3-hy Yy
oxopyrrolidin-1-yl)-6-methylpyridin-2-yl)pyridin-

2(1H)-one

Pharmacological Properties

BMS-986034 is a potent agonist of the GPR119 receptor. Research from Bristol-Myers Squibb
on a series of benzothiazole GPR119 agonists, which likely includes or is structurally related to
BMS-986034, has demonstrated significant in vitro potency.[1]

Table 2: Pharmacological Activity of a BMS GPR119 Agonist

Parameter Value Description

The concentration of the
ECso 4 nM agonist that gives half-maximal

response in an in vitro assay.

A measure of the maximal
Intrinsic Activity (1A) 1.0 effect of the agonist compared

to a reference full agonist.
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GPR119 Signaling Pathway

GPR119 is a Gas-coupled receptor. Upon agonist binding, it activates adenylyl cyclase, leading
to an increase in intracellular cyclic adenosine monophosphate (cCAMP). This signaling cascade
plays a crucial role in its physiological effects.
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Figure 1. GPR119 Signaling Pathway Activation by BMS-986034.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize GPR119
agonists like BMS-986034.

In Vitro cAMP Accumulation Assay

This assay is fundamental for determining the potency (ECso) of a GPR119 agonist.

Objective: To measure the dose-dependent increase in intracellular cAMP levels in response to
BMS-986034 in cells expressing the human GPR119 receptor.

Materials:

o HEK293 cells stably expressing human GPR119 (HEK293-hGPR119)
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e Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)
o Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA)

« BMS-986034

o Forskolin (positive control)

» 3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor

e CAMP detection kit (e.g., HTRF, LANCE, or AlphaScreen)

o 384-well white opaque microplates

Procedure:

o Cell Seeding: Seed HEK293-hGPR119 cells into 384-well plates at a density of 5,000-10,000
cells/well and incubate overnight at 37°C, 5% CO..

o Compound Preparation: Prepare a serial dilution of BMS-986034 in assay buffer containing
IBMX (e.g., 500 uM). Also prepare solutions of vehicle (DMSO) and a positive control (e.g.,
10 uM forskolin).

o Cell Stimulation: Remove the culture medium from the cells and add the assay buffer
containing the different concentrations of BMS-986034, vehicle, or forskolin.

e Incubation: Incubate the plate at room temperature for 30-60 minutes.

o CAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the
manufacturer's protocol for the chosen cAMP detection Kit.

o Data Analysis: Plot the cAMP concentration against the log of the BMS-986034
concentration. Fit the data to a four-parameter logistic equation to determine the ECso value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to BMS-986034: A Potent
GPR119 Agonist]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606281#bms-986034-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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